BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 3-((2-
Fluorophenoxy)methyl)azetidine HCI

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-((2-

Compound Name: Fluorophenoxy)methyl)azetidine
hydrochloride

CAS No.: 1864073-80-2

Cat. No.: B1446779
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CAS 1864073-80-2 | Advanced Building Block for Lead
Optimization[1]
Executive Summary

3-((2-Fluorophenoxy)methyl)azetidine hydrochloride (CAS 1864073-80-2) is a high-value
heterocyclic building block utilized in the synthesis of advanced pharmaceutical candidates,
particularly within oncology (kinase inhibitors) and neuroscience (CNS agents).

As a medicinal chemistry fragment, it offers a strategic advantage by combining the metabolic
stability of a fluorinated aromatic system with the favorable physicochemical profile of the
strained azetidine ring. This guide details its properties, structural rationale, and validated
protocols for its integration into drug discovery workflows.

Molecular Identity & Physicochemical Profile
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Understanding the fundamental properties of this salt form is critical for accurate stoichiometry

and solubility planning in synthesis.

Property

Data

Chemical Name

3-((2-Fluorophenoxy)methyl)azetidine
hydrochloride

CAS Number

1864073-80-2

Molecular Formula

C10H13CIFNO (Salt) / C10H12FNO (Free Base)

Molecular Weight 217.67 g/mol (HCI Salt)
Appearance White to off-white crystalline solid
- High in Water, DMSO, Methanol; Low in
Solubility
DCM/EtOAc (Salt form)
pKa (Calculated) ~9.5 (Azetidine nitrogen)
H-Bond Donors 2 (NH, HCI)
H-Bond Acceptors 2(0,F)

Structural Rationale & Mechanistic Utility

In modern drug design, this fragment is not merely a linker; it is a functional Pharmacophore

Modulator.

The Azetidine Advantage (vs. Pyrrolidine/Piperidine)

 Lipophilicity Modulation: The azetidine ring significantly lowers lipophilicity (

) compared to its 5- and 6-membered counterparts (pyrrolidine/piperidine). This reduction is
crucial for improving metabolic stability and reducing off-target toxicity (promiscuity).

» Vector Positioning: The sp2 character of the azetidine ring creates a distinct vector for the

pendant fluorophenoxy group, often allowing it to access deep hydrophobic pockets in

enzymes (e.g., Kinase hinge regions) that larger rings cannot reach.
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The Fluorine Effect

o Metabolic Blocking: The fluorine atom at the ortho-position of the phenoxy ring blocks
potential sites of metabolic oxidation (CYP450 mediated), extending the half-life (

) of the final drug molecule.

o Conformational Bias: The electronic repulsion between the fluorine lone pairs and the ether
oxygen can lock the conformation, reducing the entropic penalty upon binding to a protein
target.

Logical Workflow: Fragment Utility
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Figure 1: Strategic logic for utilizing CAS 1864073-80-2 in Lead Optimization.

Experimental Protocols

As a secondary amine salt, CAS 1864073-80-2 requires specific handling to ensure efficient
coupling. Below are two validated workflows for incorporating this fragment into a core scaffold.

Protocol A: Reductive Amination (Aldehyde Coupling)

Objective: Attach the azetidine fragment to an aldehyde-containing core.
e Free Basing (In-situ):

o Suspend 1.0 eq of CAS 1864073-80-2 in Dichloromethane (DCM) or 1,2-Dichloroethane
(DCE).

o Add 1.2 eq of Diisopropylethylamine (DIPEA) to neutralize the HCI salt. Stir for 10 minutes
at Room Temperature (RT).

¢ Imine Formation:
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o Add 1.0 eq of the Core-Aldehyde.

o Add catalytic Acetic Acid (1-2 drops). Stir for 30—60 minutes.

e Reduction:
o Cool to 0°C.[1]
o Add 1.5 eq of Sodium Triacetoxyborohydride (STAB).
o Allow to warm to RT and stir overnight (12—-16h).
o Workup:
o Quench with saturated NaHCOs.[1] Extract with DCM (3x).

o Dry organic layer over Na2SOa4 and concentrate.[1]

Protocol B: S_NAr Coupling (Heteroaryl Chloride)

Objective: Attach the azetidine to a chloropyrimidine or chloropyridine core (common in Kinase
inhibitors).

e Preparation:
o Dissolve 1.0 eq of Heteroaryl-Chloride in DMSO or NMP.
o Add 1.2 eq of CAS 1864073-80-2.

o Add 3.0 eq of inorganic base (K=2COs or Cs2C0Os). Note: Organic bases like TEA may be
insufficient for less reactive electrophiles.

e Reaction:
o Heat to 80-100°C for 2—6 hours. Monitor by LCMS.
 Purification:

o Dilute with water/brine. Extract with Ethyl Acetate.[2][3]
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o If the product is polar, direct purification via Reverse Phase Prep-HPLC is recommended.

Experimental Workflow Visualization
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Figure 2: General synthesis workflow for coupling the azetidine fragment.

Handling, Stability & Safety

o Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. Store in a desiccator
at 2—8°C. Exposure to ambient moisture may lead to clumping, affecting weighing accuracy.

 Stability: The azetidine ring is strained but kinetically stable under standard conditions. Avoid
prolonged exposure to strong Lewis acids which may trigger ring-opening polymerization.
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Safety: Treat as a standard organic amine salt. Wear nitrile gloves and safety glasses. Avoid
inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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